Cas no 130116-03-9 (2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol)

• Product Name: 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol
• CAS No: 130116-03-9
• MF: C₁₆H₂₂N₂OS₂
• MW: 322.488681316376
• CID: 4586936
• Update Time: 2025-05-19

2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol Chemical and Physical Properties

Names and Identifiers

• 2,6-di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol
• 1,3,4-Thiadiazole-2(3H)-thione, 5-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
• 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol

• Inchi： 1S/C16H22N2OS2/c1-15(2,3)10-7-9(13-17-18-14(20)21-13)8-11(12(10)19)16(4,5)6/h7-8,19H,1-6H3,(H,18,20)
• InChI Key： MYNMGQGXYYHMEX-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C2)=NNC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol

Professional Introduction to Compound with CAS No 130116-03-9 and Product Name: 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol

The compound in question, identified by the CAS No 130116-03-9, is a specialized organic molecule with a complex structural framework. This compound, commercially available under the product name 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications.

The molecular structure of this compound features a benzene core substituted with two tert-butyl groups at the 2 and 6 positions, which enhances its steric stability and lipophilicity. Additionally, the presence of a 5-sulfanyl-1,3,4-thiadiazol-2-yl moiety at the 4-position introduces a polar and electron-rich region, making it a versatile scaffold for further functionalization. This combination of structural features makes it an attractive candidate for various biochemical interactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The 1,3,4-thiadiazole ring is particularly noteworthy due to its presence in numerous bioactive molecules. Studies have demonstrated that thiadiazole derivatives exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-sulfanyl group further enhances these properties by improving solubility and binding affinity to biological targets.

In the context of current research, the compound 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol has been explored for its potential as an intermediate in synthesizing novel therapeutic agents. The benzene ring serves as a stable platform for further modifications, allowing researchers to attach various pharmacophores while maintaining structural integrity. This flexibility has led to its incorporation in multiple drug discovery programs aimed at addressing unmet medical needs.

The tert-butyl groups not only contribute to the compound's stability but also influence its interactions with biological systems. These bulky groups can shield reactive sites from unwanted side reactions while simultaneously enhancing binding interactions with specific targets. This dual functionality makes the compound particularly useful in designing molecules that require precise control over their reactivity and selectivity.

One of the most compelling aspects of this compound is its potential application in developing novel antimicrobial agents. The combination of the thiadiazole core and the 5-sulfanyl group has been shown to disrupt bacterial cell wall synthesis and inhibit enzymatic pathways critical for microbial survival. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against resistant strains of bacteria, offering a potential solution to the growing problem of antibiotic resistance.

Furthermore, the compound's structural features make it an excellent candidate for use in materials science applications. The presence of both hydrophobic and hydrophilic regions allows for integration into various material frameworks, enhancing their functional properties. Researchers are exploring its use in developing advanced polymers and coatings that exhibit improved durability and chemical resistance.

The synthesis of 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize these processes, resulting in efficient production methods suitable for large-scale applications. The development of these synthetic routes underscores the compound's industrial relevance and potential commercial viability.

As research continues to evolve, the applications of this compound are expected to expand into new areas. The ability to modify its structure while maintaining its core functionalities provides researchers with a powerful tool for innovation. Whether used as an intermediate in drug synthesis or as a building block for advanced materials, this molecule represents a significant contribution to modern chemistry.

In conclusion, the compound with CAS No 130116-03-9 and product name 2,6-Di(tert-butyl)-4-(5-sulfanyl-1,3,4-thiadiazol-2-yl)benzenol is a multifaceted molecule with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable asset for developing novel therapeutics and advanced materials. As our understanding of its properties continues to grow，so too will its impact on science and industry.